Cas no 65122-53-4 (1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI))
65122-53-4 structure
Product Name:1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI)
CAS No:65122-53-4
MF:C8H5N3O
MW:159.144800901413
CID:501379
PubChem ID:45121139
Update Time:2025-04-19
1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI)
- 3H-pyrrolo[3,4-f][2,1,3]benzoxadiazole
- DTXSID50669141
- 65122-53-4
- 1H-[1,2,5]Oxadiazolo[3,4-f]isoindole
-
- Inchi: 1S/C8H5N3O/c1-5-3-9-4-6(5)2-8-7(1)10-12-11-8/h1-4,10H
- InChI Key: FDYAIJBGZDKFKV-UHFFFAOYSA-N
- SMILES: O1N=C2C=C3C=NC=C3C=C2N1
Computed Properties
- Exact Mass: 159.04335
- Monoisotopic Mass: 159.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 45.98
1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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